Cas no 1533660-71-7 (2-{(3-chloro-4-fluorophenyl)methylamino}butan-1-ol)

• Product Name: 2-{(3-chloro-4-fluorophenyl)methylamino}butan-1-ol
• CAS No: 1533660-71-7
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• CID: 5151449
• PubChem ID: 75355893
• Update Time: 2025-06-08

2-{(3-chloro-4-fluorophenyl)methylamino}butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[[(3-chloro-4-fluorophenyl)methyl]amino]-
• 2-{(3-chloro-4-fluorophenyl)methylamino}butan-1-ol

• Inchi： 1S/C11H15ClFNO/c1-2-9(7-15)14-6-8-3-4-11(13)10(12)5-8/h3-5,9,14-15H,2,6-7H2,1H3
• InChI Key： KKOYSBQQEZJXQG-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=C(F)C(Cl)=C1)CC

Additional information on 2-{(3-chloro-4-fluorophenyl)methylamino}butan-1-ol

Recent Advances in the Study of 2-{(3-chloro-4-fluorophenyl)methylamino}butan-1-ol (CAS: 1533660-71-7)

The compound 2-{(3-chloro-4-fluorophenyl)methylamino}butan-1-ol (CAS: 1533660-71-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 2-{(3-chloro-4-fluorophenyl)methylamino}butan-1-ol exhibits selective binding affinity towards certain receptor subtypes, making it a candidate for further optimization in targeted therapies. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict its binding modes and affinity profiles.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic properties. Recent findings indicate that 2-{(3-chloro-4-fluorophenyl)methylamino}butan-1-ol demonstrates favorable bioavailability and metabolic stability in preclinical models. These characteristics are critical for its potential translation into clinical applications. Moreover, toxicity assessments have shown a promising safety profile at therapeutic doses, although further comprehensive studies are warranted.

The synthetic pathways for 2-{(3-chloro-4-fluorophenyl)methylamino}butan-1-ol have also been refined to improve yield and purity. Recent publications highlight novel catalytic methods and green chemistry approaches that enhance the efficiency of its production. These advancements are crucial for scaling up synthesis while maintaining cost-effectiveness and environmental sustainability.

Looking ahead, ongoing research aims to explore the broader therapeutic potential of 2-{(3-chloro-4-fluorophenyl)methylamino}butan-1-ol, including its applications in neurodegenerative diseases and oncology. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development pipeline. The compound's versatility and promising preliminary data position it as a noteworthy candidate in the next generation of bioactive molecules.